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Compound of Interest

Compound Name: Cyanophthalide

CAS No.: 27613-27-0

Cat. No.: B1624886 Get Quote

As researchers, we often treat disposal as an afterthought—a simple matter of "binning" a

reagent.[1][2] However, with Cyanophthalide (specifically the 5-isomer, CAS 82104-74-3, a

key intermediate in citalopram synthesis), disposal is not just sanitation; it is chemical

containment.[3][1][2]

The primary risk with cyanophthalides is not spontaneous instability, but induced hydrolysis.[1]

[2] The cyano group (-CN) attached to the phthalide core is stable under neutral conditions but

can liberate Hydrogen Cyanide (HCN) if exposed to strong acids or metabolic cleavage.[3][1][2]

Therefore, the disposal protocol below is designed as a self-validating system: every step is

engineered to prevent the convergence of the nitrile source with an acidic trigger.[3][1][2]

Chemical Profile & Hazard Identification
Before handling waste, verify the identity of your material.[1][2] In drug development,

"Cyanophthalide" almost exclusively refers to the 5-isomer.[3][1][2][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1624886?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.benchchem.com/product/b1624886?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/5-cyanophthalide-dic27702.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.benchchem.com/product/b1624886?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.guidechem.com/encyclopedia/5-cyanophthalide-dic27702.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.guidechem.com/encyclopedia/5-cyanophthalide-dic27702.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.benchchem.com/product/b1624886?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/5-cyanophthalide-dic27702.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-1_3-dihydroisobenzofuran-5-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxocitalopram
https://www.cphi-online.com/product/5-cyanophthalide-82104-74-3/
https://jayfinechem.com/product/5-cyanophthalide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name
5-Cyanophthalide (1-oxo-1,3-

dihydroisobenzofuran-5-carbonitrile)

CAS Number 82104-74-3

Physical State White to pale yellow crystalline solid

Primary Hazards
Acute Toxicity (Oral/Dermal/Inhal.[3][1][2][5][6]

Cat 4), Aquatic Toxicity

Reactivity Risk
Hydrolysis Risk: Releases HCN upon contact

with strong acids or strong oxidizers.

Melting Point 201–205 °C

Strategic Disposal Protocol
Phase 1: Pre-Disposal Stabilization (The Bench Level)

The "Dry Rule": Do not dissolve solid cyanophthalide waste in solvents "just to get rid of it."

Keep it in its solid state. Solubilization increases the surface area for potential reactions and

increases the volume of hazardous waste.[1][2]

Quench Verification: If the cyanophthalide was part of a reaction mixture (e.g., Grignard

reaction or reduction), ensure all reactive species are quenched before declaring it waste.[1]

[2]

Self-Validating Step: Check the pH of any aqueous/organic mixtures.[1][2] If pH < 7,

neutralize with Sodium Bicarbonate (NaHCO₃) to pH 8–9 before binning.[1][2] This

alkaline buffer prevents HCN formation.[1][2]

Phase 2: Waste Segregation (The Critical Control Point)
You must segregate Cyanophthalide from Acidic Waste Streams.[1][2]

Incompatible: Sulfuric acid, Hydrochloric acid, Nitric acid.

Compatible: Neutral organic solids, basic organic solids.
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Phase 3: Packaging & Labeling
Primary Containment: Place the solid waste into a clear, sealable polyethylene bag (min 2

mil thickness) or a wide-mouth HDPE jar.[1][2]

Secondary Containment: Place the primary container inside a secondary amber bag or box

to protect from light and physical puncture.[1][2]

Labeling: Do not just write "Organic Waste." Use the following nomenclature to alert

downstream handlers:

CONTAINS: 5-CYANOPHTHALIDE (NITRILE) TOXIC SOLID DO NOT MIX WITH ACIDS[3]

[2]

Phase 4: Final Disposal Stream
Preferred Method:High-Temperature Incineration.[3][1][2]

Why? The nitrile bond (C≡N) is robust.[1][2] Chemical treatment (bleach oxidation) is

effective for free cyanide salts (CN⁻) but often inefficient for organic nitriles (R-CN) like

cyanophthalide.[3][1][2] Incineration at >1000°C ensures complete thermal destruction of

the organic backbone and the cyano group.[1][2]

Waste Code: Consult your local EHS officer.[1] In the US, organic nitriles often fall under

RCRA P-list (acutely hazardous) or U-list depending on specificity.[3][1][2] Since 5-

Cyanophthalide is not explicitly P-listed by name, it typically defaults to a characteristic

waste or general organic toxic waste stream.[3][1][2] Treat it as P-listed for safety margins.

Decision Logic: The Disposal Workflow
The following diagram illustrates the decision matrix for disposing of Cyanophthalide and its

reaction mixtures.
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Safety Protocol

START: Waste Generation
(Cyanophthalide)

Is the waste Solid or Liquid?

Solid Pure Substance

Solid

Reaction Mixture / Solution

Liquid

Double Bag (Polyethylene)
Label: 'TOXIC SOLID - NITRILE'

FINAL DISPOSAL:
High-Temp Incineration

CRITICAL STEP:
Check pH

Acidic (pH < 7)

Risk of HCN

Neutral/Basic (pH >= 7)

Safe

Neutralize with NaHCO3
until pH 8-9

Segregate by Solvent Type
(Halogenated vs Non-Halogenated)

Click to download full resolution via product page

Figure 1: Decision matrix for Cyanophthalide waste processing. Note the critical pH check

loop for liquid waste to prevent HCN evolution.
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Emergency Procedures (Spill Response)
If solid Cyanophthalide is spilled in the lab:

Evacuate & Ventilate: If the spill is large (>50g) or dust is airborne, evacuate the immediate

area.[1][2]

PPE Upgrade: Wear Nitrile gloves (minimum 0.11mm thickness, breakthrough time >480

min) and a P95/P100 dust mask or respirator.[1][2]

Dry Clean Up: Do NOT wet the spill initially.[1][2] Use a HEPA-filtered vacuum or carefully

sweep using a dustpan to avoid generating dust.[3][1][2]

Decontamination: Once the solid is removed, wipe the surface with a mild alkaline solution

(1% Sodium Carbonate) followed by water.[1][2] Avoid acidic cleaning agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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